Cas no 143629-05-4 (Propanoic acid, 2-[(aminothioxomethyl)hydrazono]-, methyl ester)

• Product Name: Propanoic acid, 2-[(aminothioxomethyl)hydrazono]-, methyl ester
• CAS No: 143629-05-4
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• CID: 2776467
• Update Time: 2023-08-07

Propanoic acid, 2-[(aminothioxomethyl)hydrazono]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(aminothioxomethyl)hydrazono]-, methyl ester
• methyl 3-thio-semicarbazonopropanoate

• Inchi： 1S/C5H9N3O2S/c1-3(4(9)10-2)7-8-5(6)11/h1-2H3,(H3,6,8,11)
• InChI Key： CENGGYGYNRDQEE-UHFFFAOYSA-N
• SMILES： S=C(N)NN=C(C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 0.4
• Topological Polar Surface Area: 109